Cas no 2002216-84-2 (4,4-difluoro-6',7'-dihydro-5'H-spirocyclohexane-1,4'-thieno3,2-cpyridine)

• Product Name: 4,4-difluoro-6',7'-dihydro-5'H-spirocyclohexane-1,4'-thieno3,2-cpyridine
• CAS No: 2002216-84-2
• MF: C₁₂H₁₅F₂NS
• MW: 243.316008806229
• CID: 6189523
• PubChem ID: 165862463
• Update Time: 2025-07-27

4,4-difluoro-6',7'-dihydro-5'H-spirocyclohexane-1,4'-thieno3,2-cpyridine Chemical and Physical Properties

Names and Identifiers

• 4,4-difluoro-6',7'-dihydro-5'H-spirocyclohexane-1,4'-thieno3,2-cpyridine
• EN300-1076516
• 2002216-84-2
• 4,4-difluoro-6',7'-dihydro-5'H-spiro[cyclohexane-1,4'-thieno[3,2-c]pyridine]

• Inchi： 1S/C12H15F2NS/c13-12(14)5-3-11(4-6-12)9-2-8-16-10(9)1-7-15-11/h2,8,15H,1,3-7H2
• InChI Key： YNHRUYFFPLGECP-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1CCNC12CCC(CC1)(F)F

Computed Properties

• Exact Mass: 243.08932698g/mol
• Monoisotopic Mass: 243.08932698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 40.3Ų

Additional information on 4,4-difluoro-6',7'-dihydro-5'H-spirocyclohexane-1,4'-thieno3,2-cpyridine

Chemical Profile of 4,4-difluoro-6',7'-dihydro-5'H-spirocyclohexane-1,4'-thieno[3,2-cpyridine (CAS No. 2002216-84-2)

4,4-difluoro-6',7'-dihydro-5'H-spirocyclohexane-1,4'-thieno[3,2-cpyridine, identified by its CAS number 2002216-84-2, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the spirocyclic class of molecules, characterized by a unique structural framework where two or more rings are connected by a single atom. The presence of fluorine atoms and the thiophene-pyridine moiety introduces additional electronic and steric properties, making it a promising candidate for drug discovery and development.

The structural complexity of 4,4-difluoro-6',7'-dihydro-5'H-spirocyclohexane-1,4'-thieno[3,2-cpyridine arises from its spirocyclic core and the fused thiophene-pyridine ring system. The spirocyclic arrangement provides rigidity to the molecule, which can be advantageous in terms of binding affinity and metabolic stability. Furthermore, the fluorine substituents at the 4-position of the cyclohexane ring enhance lipophilicity and metabolic resistance, key factors in drug design. The thiophene-pyridine moiety contributes to hydrogen bonding capabilities and electronic distribution, which are critical for interactions with biological targets.

In recent years, there has been a surge in research focusing on spirocyclic compounds due to their unique pharmacological properties. These molecules often exhibit high binding affinity and selectivity towards biological targets, making them valuable in the development of novel therapeutics. The spirocyclic core of 4,4-difluoro-6',7'-dihydro-5'H-spirocyclohexane-1,4'-thieno[3,2-cpyridine has been investigated for its potential in modulating various biological pathways. Studies have shown that spirocyclic compounds can interact with enzymes and receptors in ways that traditional linear molecules cannot, leading to more potent and selective drug candidates.

The thiophene-pyridine unit in this compound is particularly noteworthy for its ability to engage in multiple types of non-covalent interactions with biological targets. Thiophene derivatives are well-known for their role in medicinal chemistry due to their structural versatility and functional group compatibility. Pyridine rings contribute to hydrogen bonding capacity and can influence the electronic properties of the molecule, making them suitable for designing drugs that interact with proteins and nucleic acids. The combination of these two heterocycles in 4,4-difluoro-6',7'-dihydro-5'H-spirocyclohexane-1,4'-thieno[3,2-cpyridine creates a multifaceted pharmacophore that could be exploited for therapeutic applications.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. The spirocyclic structure provides a rigid framework that can be modified to optimize pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. The presence of fluorine atoms allows for fine-tuning of electronic effects and lipophilicity, which are crucial for membrane permeability and target interaction. Additionally, the thiophene-pyridine moiety offers opportunities for further derivatization to enhance binding affinity or introduce specific functional groups required for biological activity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules like 4,4-difluoro-6',7'-dihydro-5'H-spirocyclohexane-1,4'-thieno[3,2-cpyridine with greater accuracy. Molecular docking studies have been particularly useful in identifying potential binding modes and interactions with target proteins. These studies have hinted at the compound's potential as an inhibitor or modulator of various enzymes and receptors involved in diseases such as cancer, inflammation, and neurological disorders. The rigid spirocyclic core and the electron-rich thiophene-pyridine unit are predicted to be key features in mediating these interactions.

The synthesis of 4,4-difluoro-6',7'-dihydro-5'H-spirocyclohexane-1,4'-thieno[3,2-cpyridine presents both challenges and opportunities for synthetic chemists. The spirocyclic structure requires precise control over reaction conditions to ensure regioselectivity and yield optimization. Advanced synthetic techniques such as transition metal catalysis and organometallic reactions have been employed to construct the complex framework efficiently. The introduction of fluorine atoms adds an additional layer of complexity but also opens up possibilities for novel synthetic strategies that leverage fluorinated intermediates.

The pharmaceutical industry has shown increasing interest in heterocyclic compounds due to their diverse biological activities and structural versatility. Spirocyclic heterocycles like 4,4-difluoro-6',7'-dihydro-5'H-spirocyclohexane-1,4'-thieno[3,2-cpyridine represent a promising class of molecules that could lead to next-generation therapeutics. Their unique structural features offer advantages over traditional drug candidates in terms of potency, selectivity, and resistance to metabolic degradation. As research continues to uncover new applications for these compounds，their importance in drug discovery is likely to grow.

In conclusion，CAS No 2002216-84-2 corresponds to a structurally complex and pharmacologically intriguing compound known as 4，4-difluoro--6'，7'--dihydro--5'H--spirocyclohexane--1，4'--thieno[3，2--cpyridine。 Its spirocyclic core，combined with the thiophene-pyridine moiety，makes it a versatile scaffold for drug discovery。Recent studies highlight its potential as a lead compound for developing novel therapeutics targeting various diseases。With ongoing research into its synthesis，biological activity，and pharmacokinetic properties，this compound is poised to make significant contributions to pharmaceutical chemistry。